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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals who encounter
unsupported devices during data extraction with MSAB XRY.

Frequently Asked Questions (FAQSs)
Q1: What does it mean if a device is "unsupported" by MSAB XRY?

An unsupported device is one that is not explicitly listed in the XRY Device Manual.[1][2] This
can occur for several reasons:

* New Device Model: The device was released after the latest XRY software update.

¢ Obscure or Niche Device: The device has a low market share, and a specific profile has not
yet been developed.

¢ Unsupported Operating System: The device runs a proprietary or heavily modified operating
system that is not yet supported.
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e Non-Standard Hardware: The device uses chipsets or connectors that are not common in
mainstream devices.[3]

It is crucial to first consult the XRY Device Manual to confirm the support status of your device
before attempting an extraction.[1][4] The manual provides detailed information on what data
can be extracted from all supported devices.[2]

Q2: | can't find the specific model of my Android device in XRY. What should | do?

If the specific device model is not listed, the recommended approach is to use a "Generic
Profile".[5][6][7][8] XRY includes generic profiles for various chipsets (e.g., MediaTek,
Qualcomm, Spreadtrum).[5][6] These profiles are designed to work with a wide range of
devices that share the same underlying hardware.[8] Developers at MSAB have indicated that
using a generic profile can sometimes yield more data than a device-specific profile.[5]

Q3: How do | identify the chipset of an unsupported Android device?

Identifying the chipset is crucial for selecting the correct generic profile.[8] Here are a few
methods:

» Visual Inspection: Some device specifications are printed on the back of the device or under
the battery.

o Online Specification Databases: Websites like GSMArena provide detailed hardware
information, including the chipset, for a vast number of mobile devices.[8]

e Device Packaging and Documentation: The original box and user manual often contain
information about the device's hardware.

Q4: Are there solutions for non-standard or "clone" phones?

Yes, for non-standard mobile devices, such as inexpensive imitation phones, MSAB offers XRY
Pinpoint.[3] This solution includes both software and hardware designed to automatically detect
the pin-out configuration of such devices, which is often the primary challenge.[3] XRY Pinpoint
supports devices with chipsets from manufacturers like MediaTek, Spreadtrum, Coolsand/RDA,
and Infineon.[3]
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Q5: What if a device is physically damaged and therefore "unsupported” by standard methods?

For physically damaged devices where standard extraction methods fail, advanced techniques
may be necessary. These are typically destructive and require specialized expertise and
equipment. Common methods include:

o JTAG (Joint Test Action Group): This method involves soldering wires to specific test access
ports on the device's circuit board to directly access the memaory.[9]

e Chip-Off: This technique involves physically removing the memory chip from the device's
board and reading the data with a specialized chip reader.[9][10] This is an invasive method
that can be successful even when the device is severely damaged.[10]

Troubleshooting Guides

Guide 1: Basic Troubleshooting for Unsupported
Devices

This guide provides the initial steps to take when a device is not automatically detected or is
not listed in the XRY Device Manual.
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Step Action Expected Outcome

Confirm if the device model or

) a similar variant is listed.
Consult the XRY Device -~
1 Check for any specific
Manual , ,
instructions or known

limitations.[1][4]

Ensure you are running the
latest version of XRY. New

2 Check for Software Updates ) ) )
device profiles are added with

each update.[1]

Verify that the USB cable is in
good condition and properly

3 Inspect Physical Connections connected to both the device
and the forensic workstation.
Try different USB ports.

Use the "Device Cleanup"
utility in XRY to remove old

4 Run Device Cleanup in XRY USB drivers that may be
causing connectivity issues.
[11]

If the device is an Android
Attempt a Logical Extraction phone, try using the generic
with a Generic Profile Android profile for a logical

extraction first.[5]

Guide 2: Advanced Troubleshooting Using Generic
Profiles

If basic troubleshooting fails, the next step is to use a chipset-specific generic profile for a
physical extraction.
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Step

Action

Expected Outcome

Identify the Device's Chipset

Use online resources like
GSMArena to determine the
chipset manufacturer (e.g.,
Qualcomm, MediaTek,

Exynos).[8]

Consult the "Generic Profile
Tip Sheet"

Access the MSAB Customer
Portal to find this document,
which provides guidance on
which generic profile to use for
different chipsets and device

manufacturers.[5]

Select the Appropriate Generic
Profile in XRY

In the device selection screen
in XRY, manually search for
and select the generic profile
that matches the device's
chipset.[5][7]

Attempt a Physical Extraction

Follow the on-screen
instructions in XRY to perform
a physical extraction. This may
involve putting the device into
a specific mode (e.g., Boot
ROM mode for MediaTek
devices).[12]

Document the Process

Meticulously document all
steps taken, including the
generic profile used and the
outcome of the extraction

attempt.

Experimental Protocols
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Protocol 1: Data Extraction from an Unsupported
Android Device Using a Generic Profile

Objective: To perform a forensically sound data extraction from an unsupported Android device
using an appropriate XRY generic profile.

Methodology:
o Device Identification:

o Record the make, model, and any other identifying information from the exterior of the
device.

o Research the device's specifications online to identify the chipset (e.g., Qualcomm,
MediaTek).[8]

e XRY Setup:
o Launch the latest version of the MSAB XRY software.

o Connect the unsupported Android device to the forensic workstation using a known good
USB cable.

e Extraction Process:

[¢]

In the XRY interface, manually select "Device" and search for "Generic".

o

From the list of generic profiles, select the one that corresponds to the identified chipset
(e.g., "Android MediaTek Generic").[5][12]

[¢]

Choose "Physical Extraction” and follow the on-screen prompts.[12]

o

If required by the specific generic profile, follow the instructions to place the device in the
correct mode (e.g., by holding down a combination of volume buttons).[12]

o

Allow the extraction process to complete.

o Data Analysis:
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o Once the extraction is finished, the data will be decoded.[12]
o Open the extracted data in XAMN for analysis.

o Verify the integrity of the extracted data by checking the hash values.

Protocol 2: Triage and Preliminary Assessment of a
Physically Damaged Device

Objective: To assess the feasibility of data extraction from a physically damaged and non-
functional mobile device.

Methodology:
¢ Initial Assessment:

o Visually inspect the device for the extent of the damage (e.g., screen damage, water
damage, physical destruction).

o Attempt to power on the device.

o If the device does not power on, attempt to charge it with a known good charger and
cable.

o Connectivity Test:

o Connect the device to the XRY workstation.

o Observe if the operating system or XRY detects the device in any mode.
e Decision Point:

o If the device powers on and is detected by XRY, proceed with the standard extraction
procedures or the unsupported device protocol as appropriate.

o If the device does not power on or is not detected, advanced recovery methods are
required.
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e Advanced Recovery Recommendation:

o Based on the initial assessment, recommend the appropriate advanced technique (JTAG
or Chip-Off).

o This step should only be performed by trained professionals in a dedicated lab
environment due to the destructive nature of these methods.[9][10]

Visualizations
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Caption: Workflow for handling unsupported devices in MSAB XRY.
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Caption: Triage process for physically damaged devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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